Cas no 52776-13-3 (2-4-(Trifluoromethyl)phenylcyclohexan-1-one)

• Product Name: 2-4-(Trifluoromethyl)phenylcyclohexan-1-one
• CAS No: 52776-13-3
• MF: C₁₃H₁₃F₃O
• MW: 242.236934423447
• CID: 1578770
• PubChem ID: 11311045
• Update Time: 2025-09-22

2-4-(Trifluoromethyl)phenylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[4-(trifluoromethyl)phenyl]-
• 2-[4-(trifluoromethyl)phenyl]cyclohexan-1-one
• 52776-13-3
• DTXSID90461984
• Z1020779970
• SCHEMBL719480
• CS-0265269
• AKOS012096552
• EN300-97386
• CCA77613
• 2-(4-trifluoromethylphenyl)cyclohexanone
• C13H13F3O
• 2-(4-(Trifluoromethyl)phenyl)cyclohexanone
• 2-4-(Trifluoromethyl)phenylcyclohexan-1-one

• Inchi： 1S/C13H13F3O/c14-13(15,16)10-7-5-9(6-8-10)11-3-1-2-4-12(11)17/h5-8,11H,1-4H2
• InChI Key： IFKWCRXYZPFPHK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 242.09189
• Monoisotopic Mass: 242.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-4-(Trifluoromethyl)phenylcyclohexan-1-one

Cyclohexanone, 2-[4-(trifluoromethyl)phenyl]- (CAS No. 52776-13-3): A Comprehensive Overview

Cyclohexanone, 2-[4-(trifluoromethyl)phenyl]- (CAS No. 52776-13-3) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, also known as 2-(4-(Trifluoromethyl)phenyl)cyclohexanone, features a cyclohexanone ring substituted with a trifluoromethylphenyl group, making it a valuable intermediate in synthetic chemistry. Its unique structural properties and reactivity have positioned it as a key player in the development of advanced materials and pharmaceuticals.

The chemical formula of Cyclohexanone, 2-[4-(trifluoromethyl)phenyl]- is C13H13F3O, with a molecular weight of 242.24 g/mol. The presence of the trifluoromethyl group enhances its electron-withdrawing characteristics, which is crucial for its applications in catalysis and organic synthesis. Researchers and industries are increasingly exploring its potential due to its stability and versatility under various reaction conditions.

One of the most notable applications of Cyclohexanone, 2-[4-(trifluoromethyl)phenyl]- is in the pharmaceutical industry, where it serves as a building block for the synthesis of bioactive molecules. Its incorporation into drug candidates has shown promising results in enhancing metabolic stability and bioavailability. Additionally, its role in the development of fluorinated compounds aligns with the growing demand for fluorine-containing pharmaceuticals, which are known for their improved efficacy and reduced side effects.

In the field of materials science, 2-(4-(Trifluoromethyl)phenyl)cyclohexanone is utilized in the synthesis of advanced polymers and coatings. The trifluoromethylphenyl moiety imparts unique properties such as thermal stability and chemical resistance, making it ideal for high-performance applications. This has led to its adoption in industries ranging from electronics to automotive, where durability and reliability are paramount.

The environmental and regulatory landscape has also influenced the interest in Cyclohexanone, 2-[4-(trifluoromethyl)phenyl]-. With increasing emphasis on sustainable chemistry, researchers are investigating greener synthesis routes for this compound. Innovations in catalytic processes and solvent-free reactions are being explored to minimize environmental impact while maintaining high yields and purity.

From a market perspective, the demand for Cyclohexanone, 2-[4-(trifluoromethyl)phenyl]- is expected to grow, driven by its expanding applications and the rise of fluorine chemistry. Industry reports highlight its potential in emerging markets, particularly in Asia-Pacific regions, where pharmaceutical and material science sectors are experiencing rapid growth. Companies are investing in research and development to optimize production processes and reduce costs, further fueling market expansion.

For researchers and professionals seeking detailed information on 2-(4-(Trifluoromethyl)phenyl)cyclohexanone, it is essential to consider its spectroscopic properties, such as NMR and IR data, which are critical for identification and quality control. Safety data sheets (SDS) and handling guidelines should also be reviewed to ensure proper storage and usage in laboratory and industrial settings.

In conclusion, Cyclohexanone, 2-[4-(trifluoromethyl)phenyl]- (CAS No. 52776-13-3) represents a versatile and valuable compound with broad applications across multiple industries. Its unique chemical properties, coupled with ongoing advancements in synthesis and application, make it a focal point for future research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the next generation of pharmaceuticals, materials, and beyond.